Cas no 1261489-68-2 (2-Chloro-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Chloro-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261489-68-2
• MF: C₁₂H₆ClF₃IN
• MW: 383.53542470932
• CID: 4983826
• Update Time: 2025-05-20

2-Chloro-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H6ClF3IN/c13-11-10(17)5-7(6-18-11)8-3-1-2-4-9(8)12(14,15)16/h1-6H
• InChI Key： KKSQGLXBNBHPIC-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(=C1)C1C=CC=CC=1C(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine

2-Chloro-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine: A Comprehensive Overview

The compound 2-Chloro-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine, identified by the CAS number 1261489-68-2, is a highly specialized organic molecule with significant applications in the fields of pharmacology and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with chlorine, iodine, and a trifluoromethylphenyl group. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various research and industrial applications.

The synthesis of 2-Chloro-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine involves a series of intricate organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various strategies to optimize the synthesis process, including the use of microwave-assisted reactions and catalytic systems, which have significantly improved the reaction efficiency and selectivity.

In terms of applications, this compound has garnered considerable attention in the field of drug discovery. The pyridine ring system is known for its ability to interact with biological targets such as kinases and ion channels, making it a promising scaffold for developing novel therapeutic agents. Recent studies have demonstrated that 2-Chloro-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine exhibits potent inhibitory activity against several disease-related enzymes, including tyrosine kinases and histone deacetylases. These findings suggest its potential as a lead compound for the development of anti-cancer and anti-inflammatory drugs.

Beyond pharmacology, this compound has also found applications in materials science. Its electronic properties make it a suitable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have investigated its ability to act as an electron transport layer in organic photovoltaic devices, where it has shown enhanced charge mobility and stability under operational conditions. These properties highlight its potential for advancing next-generation electronic materials.

The structural uniqueness of 2-Chloro-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine also makes it an attractive molecule for fundamental studies in chemistry. Its reactivity towards various nucleophiles and electrophiles has been extensively studied, providing insights into the mechanisms of substitution and coupling reactions. These studies have not only deepened our understanding of pyridine chemistry but also paved the way for the design of novel synthetic pathways for related compounds.

In recent years, there has been a growing interest in understanding the environmental impact of organic compounds like 1261489-68-2. Researchers have conducted toxicity studies to assess its potential risks to aquatic life and human health. Preliminary results indicate that while the compound exhibits moderate toxicity at high concentrations, its environmental footprint is relatively low under standard usage conditions. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

In conclusion, 2-Chloro-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a key molecule in both academic research and industrial innovation. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an increasingly significant role in shaping future advancements in pharmacology and materials science.